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Compound of Interest

Compound Name: 2-OCTYL ACRYLATE

Cat. No.: B1582642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for the handling of 2-octyl acrylate. Designed for researchers, scientists, and

professionals in drug development, this document synthesizes critical data on the substance's

physicochemical properties, toxicity, and safe handling protocols. All quantitative data is

presented in structured tables for ease of comparison, and detailed methodologies for key

toxicological experiments are provided. Visual diagrams generated using Graphviz illustrate

experimental workflows and the molecular signaling pathway associated with skin sensitization.

Section 1: Physicochemical and Toxicological
Profile
2-Octyl acrylate is a combustible liquid that may cause allergic skin reactions and respiratory

irritation. It is characterized by a boiling point of approximately 220°C and low water solubility.

The toxicological profile of 2-octyl acrylate has been evaluated through various studies, the

results of which are crucial for establishing safe handling procedures in a laboratory setting.

Physicochemical Properties
A summary of the key physicochemical properties of 2-octyl acrylate is provided in Table 1.
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Property Value Reference

Molecular Formula C11H20O2

Molecular Weight 184.28 g/mol

Boiling Point ~220°C

Melting Point < -20°C

Density 0.8754 g/cm³

Vapor Pressure 0.01 mbar at 20°C

Water Solubility Low (0.01 g/L at 25°C)

Appearance Colorless to light yellow liquid

Toxicological Data
The acute toxicity of 2-octyl acrylate has been assessed via oral, inhalation, and dermal

routes. It is also a known skin and eye irritant and a skin sensitizer. Quantitative toxicological

data are summarized in Table 2.
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Toxicity
Endpoint

Result Species Method Reference

Acute Oral

Toxicity

LD50: > 5000

mg/kg
Rat Limit Test

Acute Inhalation

Toxicity

LC50: > 4.7 mg/l

(4 h)
Rat

OECD Guideline

403

Acute Dermal

Toxicity
No data available - -

Skin Irritation
Causes skin

irritation
Rabbit -

Eye Irritation
Causes serious

eye irritation
Rabbit -

Skin

Sensitization

May cause an

allergic skin

reaction

- -

Section 2: Experimental Protocols for Toxicological
Assessment
Detailed methodologies for key toxicological assessments are provided below, based on

internationally recognized guidelines.

Acute Oral Toxicity: Limit Test
Objective: To determine the acute oral toxicity of a substance. A limit test is performed to

determine if the LD50 is above a certain dose level (e.g., 5000 mg/kg).

Methodology:

Animal Selection: Healthy, young adult rats are used.

Dose Administration: A single dose of the test substance (e.g., 5000 mg/kg) is administered

by gavage to a small group of animals.
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Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Acute Dermal Toxicity: OECD Guideline 402
Objective: To assess the potential short-term hazards of a chemical substance when exposed

through the skin. This test can be conducted as a limit test or a full dose-response study.

Methodology:

Animal Selection: Healthy young adult rats, rabbits, or guinea pigs with intact skin are used.

Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area

of the trunk of the test animals.

Dose Application: The test substance is applied uniformly over a shaved area of

approximately 10% of the total body surface area. The area is then covered with a porous

gauze dressing and non-irritating tape for a 24-hour period.

Observation: Animals are observed for signs of toxicity and mortality daily for at least 14

days. Body weights are recorded at least weekly.

Necropsy: All animals undergo a gross necropsy at the end of the study.
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Acute Dermal Toxicity Workflow (OECD 402)
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Caption: Workflow for Acute Dermal Toxicity Testing (OECD 402).
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Skin Sensitization: Adverse Outcome Pathway (AOP)
The process of skin sensitization by a chemical, such as an acrylate, is understood through an

Adverse Outcome Pathway (AOP). This pathway outlines the key events that lead from the

initial chemical interaction with the skin to the development of an allergic reaction.

The key events in the skin sensitization AOP are:

Haptenation: The small chemical molecule (hapten) penetrates the skin and covalently binds

to skin proteins, forming a hapten-protein complex.

Keratinocyte Activation: The hapten-protein complexes, along with the chemical itself, can

cause stress and activation of keratinocytes (the main cells of the epidermis). This leads to

the release of pro-inflammatory signaling molecules.

Dendritic Cell Activation: Dendritic cells (specialized immune cells in the skin) recognize and

internalize the hapten-protein complexes. They become activated and migrate from the skin

to the local lymph nodes.

T-cell Proliferation and Differentiation: In the lymph nodes, the activated dendritic cells

present the haptenated peptides to naive T-lymphocytes. This leads to the proliferation and

differentiation of allergen-specific T-cells, resulting in sensitization.

Upon subsequent exposure to the same chemical, these memory T-cells are rapidly activated,

leading to the clinical manifestations of allergic contact dermatitis.
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Simplified Signaling Pathway of Acrylate-Induced Skin Sensitization
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Caption: Acrylate-induced skin sensitization pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1582642?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 3: Safe Handling and Emergency
Procedures
Given the hazardous properties of 2-octyl acrylate, strict adherence to safety protocols is

mandatory to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
When handling 2-octyl acrylate, the following PPE should be worn:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or chemical goggles.

Skin and Body Protection: A lab coat or chemical-resistant apron. Closed-toe shoes are

required.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.

Handling and Storage
Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Store in a cool, dry, well-ventilated area away from incompatible materials.

Keep containers tightly closed when not in use.

Emergency Procedures
In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation or rash occurs, seek medical attention.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.
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In case of inhalation: Move the exposed person to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.

In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Seek medical attention.

In case of a spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.

Section 4: Conclusion
2-Octyl acrylate is a valuable chemical for various research and development applications.

However, its potential to cause skin and eye irritation, as well as allergic skin reactions,

necessitates careful handling and strict adherence to safety protocols. By understanding its

toxicological profile and implementing the recommended safety measures outlined in this

guide, researchers and scientists can minimize the risks associated with its use. Continuous

vigilance and a proactive approach to safety are paramount when working with this and other

potentially hazardous chemicals.

To cite this document: BenchChem. [Navigating the Safety Profile of 2-Octyl Acrylate: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582642#health-and-safety-considerations-for-
handling-2-octyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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